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Introduction

Boc-NH-PEG6-amine is a heterobifunctional linker widely employed in bioconjugation, drug
delivery, and the synthesis of complex biomolecules such as antibody-drug conjugates (ADCs)
and proteolysis-targeting chimeras (PROTACS).[1][2][3] Its structure comprises a primary
amine at one terminus, a six-unit polyethylene glycol (PEG) spacer, and a primary amine at the
other terminus protected by a tert-butyloxycarbonyl (Boc) group.

The PEG spacer enhances the solubility and stability of the resulting conjugate, improves
pharmacokinetic properties, and reduces immunogenicity.[4][5] The Boc protecting group
allows for a sequential and controlled conjugation strategy. The free amine can be reacted with
an activated functional group, after which the Boc group is removed under acidic conditions to
reveal a new primary amine for a subsequent conjugation step.[4] This strategic protection is
crucial for the precise construction of complex molecular architectures.

Key Applications

e PROTAC Synthesis: Boc-NH-PEG6-amine serves as a versatile linker to connect a target
protein-binding ligand and an E3 ubiquitin ligase ligand.[1][6]

¢ Antibody-Drug Conjugates (ADCSs): This linker can be used to attach cytotoxic drugs to
antibodies, leveraging the PEG spacer to improve the ADC's pharmacological profile.[2][7]
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o Peptide and Protein Modification: Site-specific modification of peptides and proteins to
enhance their therapeutic properties.[8][9]

» Surface Modification: Functionalization of nanoparticles and other surfaces for targeted drug
delivery and diagnostic applications.

Physicochemical Properties

A summary of the key physicochemical properties of Boc-NH-PEG6-amine is provided in the

table below.
Property Value Reference(s)
Chemical Formula C19H40N20s [10]
Molecular Weight 424.53 g/mol [1][10]
Appearance Colorless Liquid
Purity >95% [10]
Storage Conditions -20°C., sealed, dry, protected (5I[L0][L1]
from light
Solubility Water, DMSO, DMF, DCM [11][12]

Experimental Workflows

The following diagrams illustrate the general workflows for the deprotection of Boc-NH-PEG6-
amine and its subsequent conjugation to molecules bearing either an N-hydroxysuccinimide
(NHS) ester or a carboxylic acid group.
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Boc Deprotection Workflow

Boc-NH-PEG6-NH2

Acidic Treatment
(e.g., TFAin DCM)

H2N-PEG6-NH2
(as TFA salt)

Neutralization
(e.g., DIPEA)

H2N-PEG6-NH2
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Bioconjugation Workflow

Reactants
Molecule A Molecule B
(with NHS ester) AZANEFHSEIHN A2 (with Carboxylic Acid)
Reactions

NHS Ester Coupling Amide Coupling
(pH 7.2-8.5) (EDC/NHS)
Products
A4 A4

Molecule A-NH-PEG6-NH2 Molecule B-NH-PEG6-NH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc-nh-peg6-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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